Cas no 877964-50-6 (1-(3-methylbenzenesulfonyl)piperazine)

• Product Name: 1-(3-methylbenzenesulfonyl)piperazine
• CAS No: 877964-50-6
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD07850251
• CID: 5232776
• PubChem ID: 9115272
• Update Time: 2026-03-08

1-(3-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(3-methylphenyl)sulfonyl]-
• 1-(3-methylbenzenesulfonyl)piperazine

• MDL： MFCD07850251
• Inchi： 1S/C11H16N2O2S/c1-10-3-2-4-11(9-10)16(14,15)13-7-5-12-6-8-13/h2-4,9,12H,5-8H2,1H3
• InChI Key： NQUFUYGHYMSRSO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC(C)=C2)(=O)=O)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3-methylbenzenesulfonyl)piperazine

Comprehensive Guide to 1-(3-methylbenzenesulfonyl)piperazine (CAS No. 877964-50-6): Properties, Applications, and Market Insights

1-(3-methylbenzenesulfonyl)piperazine (CAS No. 877964-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative, featuring a piperazine ring and a 3-methylbenzenesulfonyl group, is widely utilized as a key intermediate in drug synthesis. Its molecular formula is C₁₁H₁₆N₂O₂S, with a molecular weight of 240.32 g/mol. The compound's unique structural attributes make it valuable for designing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing demand for 1-(3-methylbenzenesulfonyl)piperazine is closely tied to its role in modern drug discovery. Researchers frequently employ this compound to create highly selective receptor modulators, addressing conditions like anxiety, depression, and neurodegenerative disorders—topics currently trending in biomedical research. Its sulfonyl group enhances binding affinity to biological targets, while the piperazine moiety improves solubility and pharmacokinetic properties. These characteristics align with the pharmaceutical industry's focus on precision medicine and targeted drug delivery systems, which dominate recent scientific discussions.

From a synthetic chemistry perspective, CAS 877964-50-6 exhibits remarkable versatility. It serves as a building block for heterocyclic compounds, enabling the development of novel small-molecule drugs. The compound's stability under various reaction conditions makes it particularly useful for parallel synthesis and combinatorial chemistry approaches—techniques that have revolutionized high-throughput screening in drug development. Recent publications highlight its application in creating allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in 2024 drug discovery trends.

The commercial landscape for 1-(3-methylbenzenesulfonyl)piperazine reflects broader market shifts toward custom synthesis and contract research organization (CRO) services. Analytical data from leading chemical databases indicates a steady 8-12% annual growth in demand for this intermediate, driven by increased R&D spending in neuropharmacology and oncological therapeutics. Quality specifications typically require ≥98% purity (HPLC), with strict controls on residual solvents—a critical consideration for researchers searching for high-purity chemical intermediates.

Environmental and safety profiles of 877964-50-6 have been extensively documented. The compound demonstrates good stability at room temperature when stored properly (2-8°C in airtight containers). While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed—a point emphasized in recent ESG (Environmental, Social, and Governance) guidelines for chemical manufacturing. This aspect resonates with current industry priorities around green chemistry and sustainable pharmaceutical production.

Innovative applications continue to emerge for 1-(3-methylbenzenesulfonyl)piperazine derivatives. Recent patent literature reveals its incorporation into proteolysis-targeting chimeras (PROTACs)—a breakthrough technology in targeted protein degradation. The compound's ability to serve as a linker moiety between E3 ligase binders and target proteins has opened new avenues in drug discovery platforms, addressing previously "undruggable" targets. This positions CAS 877964-50-6 at the forefront of contemporary biopharmaceutical innovation.

For researchers sourcing this material, technical considerations include batch-to-batch consistency and regulatory documentation. Reputable suppliers provide comprehensive certificates of analysis (CoA), material safety data sheets (MSDS), and process validation data—key search terms for procurement specialists. The compound's shelf life (typically 24 months when stored correctly) and shipping conditions are additional practical concerns frequently queried in chemical sourcing platforms.

The analytical characterization of 1-(3-methylbenzenesulfonyl)piperazine employs standard techniques including HPLC, NMR spectroscopy (¹H and ¹³C), and mass spectrometry. These methods verify the compound's identity and purity—critical data points for researchers comparing chemical suppliers or troubleshooting synthetic pathways. Recent advancements in analytical chemistry, particularly UHPLC-MS/MS systems, have enhanced quality control protocols for such intermediates.

Looking forward, the scientific community anticipates expanded applications of 877964-50-6 derivatives in diagnostic imaging agents and theranostic compounds. Its molecular framework shows promise for developing PET radiotracers targeting neurological disorders—an area experiencing rapid growth due to aging populations. This aligns with global healthcare trends toward personalized medicine and early disease detection, making 1-(3-methylbenzenesulfonyl)piperazine a compound to watch in coming years.